Cas no 121017-74-1 (3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester)

3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester structure
121017-74-1 structure
Product Name:3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
CAS No:121017-74-1
MF:C11H12N2O3
MW:220.224582672119
CID:200568
PubChem ID:129328
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
    • ethyl 5-cyano-2-ethyl-1,6-dihydro-6-oxo-3-pyridinecarboxylate
    • ethyl 5-cyano-2-ethyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • ethyl 5-cyano-2-ethyl-6-oxo-1H-pyridine-3-carboxylate
    • Ethyl cedop
    • DTXSID20153108
    • DAGSXFPUYJKEMH-UHFFFAOYSA-N
    • 121017-74-1
    • SCHEMBL4105396
    • 3-Pyridinecarboxylic acid, 5-cyano-2-ethyl-1,6-dihydro-6-oxo-, ethyl ester
    • Inchi: 1S/C11H12N2O3/c1-3-9-8(11(15)16-4-2)5-7(6-12)10(14)13-9/h5H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: DAGSXFPUYJKEMH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C#N)C(NC=1CC)=O)=O

Computed Properties

  • Exact Mass: 220.08500
  • Monoisotopic Mass: 220.084792
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.2
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.22
  • Boiling Point: 382.3°Cat760mmHg
  • Flash Point: 185°C
  • Refractive Index: 1.53
  • PSA: 82.95000
  • LogP: 0.98568
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